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Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the

synthesis of magnesium chlorate. Our goal is to help you optimize for both high yield and high

purity.

Troubleshooting Guide
This guide addresses common issues encountered during the synthesis of magnesium
chlorate.

1. Low Yield in Double Displacement Reaction (Barium Chlorate Method)

Question: My yield of magnesium chlorate is significantly lower than expected when

reacting barium chlorate with magnesium sulfate. What are the possible causes and

solutions?

Answer: Low yields in this precipitation reaction are often due to incomplete reaction or loss

of product during workup.

Incomplete Precipitation of Barium Sulfate: Ensure that equimolar amounts of barium

chlorate and magnesium sulfate are used.[1] A slight excess of magnesium sulfate can be

used to ensure all barium precipitates, but this may introduce sulfate impurities in the final

product.
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Co-precipitation of Magnesium Chlorate: Rapid precipitation can trap the soluble

magnesium chlorate within the barium sulfate precipitate. To mitigate this, add the

magnesium sulfate solution slowly to the barium chlorate solution with constant and

vigorous stirring.[1]

Loss During Filtration: Use a fine filter paper or a centrifuge to separate the barium sulfate

precipitate. Wash the precipitate with a small amount of cold deionized water to recover

any adsorbed magnesium chlorate solution, but be mindful that excessive washing will

lead to product loss.

Sub-optimal Crystallization: After filtration, concentrate the magnesium chlorate solution

by slow evaporation at room temperature to obtain crystals of the hexahydrate form.[1]

Rapid heating can lead to decomposition.

2. Inefficient Production via Electrolysis of Magnesium Chloride

Question: During the electrolysis of magnesium chloride to produce magnesium chlorate, a

white precipitate forms on the cathode, and the current flow eventually stops. How can I

prevent this and improve the efficiency?

Answer: The white precipitate is magnesium hydroxide, formed due to the increase in pH at

the cathode. This is a common issue that passivates the electrode surface.

pH Control: Maintain the pH of the electrolyte in a slightly acidic to neutral range (pH 6-7).

This can be achieved by the controlled addition of a small amount of hydrochloric acid.

Temperature Control: Operating the electrolytic cell at an elevated temperature (around

70°C) can help to reduce the formation of magnesium hydroxide and improve the

efficiency of chlorate formation.

Current Density: A low current density can favor the formation of hypochlorite over

chlorate. It is recommended to use a higher current density, for example, around 200

mA/cm².

Mechanical Agitation/Rotating Cathode: To prevent the buildup of the insulating

magnesium hydroxide layer, employ vigorous stirring or use a rotating cathode. This
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physically dislodges the precipitate from the cathode surface, allowing for continuous

current flow.

3. Poor Yield and Purity in the Chlorination of Magnesium Hydroxide

Question: The reaction of chlorine gas with magnesium hydroxide is giving me a low yield of

magnesium chlorate and a product contaminated with magnesium chloride. How can I

optimize this process?

Answer: The efficiency of this reaction is highly dependent on the nature of the magnesium

hydroxide used.

Hydration State of Magnesium Hydroxide: The reaction proceeds most efficiently when the

magnesium hydroxide has a specific degree of hydration. A molecular ratio of MgO to H₂O

between approximately 1:1 and 1:1.5 is reported to make the magnesium hydroxide

particularly reactive towards chlorination.

Side Reactions: The primary side reaction is the formation of magnesium chloride. The

reaction stoichiometry dictates that both magnesium chlorate and magnesium chloride

will be formed.

Purification: To isolate the magnesium chlorate from the resulting mixture, take

advantage of their differential solubilities. Magnesium chlorate is soluble in acetone,

while magnesium chloride is not. Extracting the crude product with acetone will dissolve

the magnesium chlorate, which can then be recovered by evaporating the acetone.[2]

4. Product Contamination in Synthesis from Magnesium Chloride and Sodium Chlorate

Question: I am synthesizing magnesium chlorate by reacting magnesium chloride with

sodium chlorate, but my final product is contaminated with sodium chloride. How can I

improve the purity?

Answer: This method relies on the lower solubility of sodium chloride in the reaction mixture

to drive the reaction forward.

Temperature Control: The solubility of sodium chloride is less affected by temperature

changes compared to magnesium chlorate. Conducting the reaction at an elevated
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temperature (e.g., 95-100°C) and then cooling can help to maximize the precipitation of

sodium chloride while keeping the magnesium chlorate in solution.

Use of Additives: The addition of a small amount of sodium carbonate can increase the

yield of magnesium chlorate by shifting the equilibrium.[3]

Recrystallization: To remove residual sodium chloride, the crude magnesium chlorate
can be recrystallized. Dissolving the product in a minimum amount of hot water and

allowing it to cool slowly will yield purer crystals of magnesium chlorate.

Frequently Asked Questions (FAQs)
Q1: What are the main methods for synthesizing magnesium chlorate in a laboratory setting?

A1: The most common laboratory synthesis methods are:

Double Displacement Reaction: Reacting aqueous solutions of barium chlorate and

magnesium sulfate. The insoluble barium sulfate precipitates, leaving magnesium chlorate
in the solution.[2]

Electrolysis: The electrolysis of an aqueous solution of magnesium chloride.

Chlorination of Magnesium Hydroxide: Passing chlorine gas over hydrated magnesium

hydroxide.

Metathesis Reaction: Reacting magnesium chloride with sodium chlorate, taking advantage

of the low solubility of the resulting sodium chloride to drive the reaction.

Q2: How can I purify crude magnesium chlorate?

A2: The primary method for purifying magnesium chlorate, especially from chloride impurities,

is by exploiting its solubility in acetone.[2] Magnesium chlorate is soluble in acetone, while

magnesium chloride and sodium chloride are not. By washing the crude product with acetone,

these chloride impurities can be removed. Subsequent recrystallization from water or ethanol

can further enhance purity.[1]

Q3: What are the typical impurities I might encounter in my synthesized magnesium chlorate?
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A3: Common impurities depend on the synthesis route and include:

Magnesium Chloride: A common byproduct in the chlorination of magnesium hydroxide and

a potential unreacted starting material or contaminant in other methods.

Sodium Chloride: A common impurity when using sodium chlorate as a starting material.

Barium Salts: If filtration is not thorough in the barium chlorate method, trace amounts of

barium salts can remain.

Magnesium Hydroxide: In the electrolysis method, this can precipitate and contaminate the

product if not properly managed.

Q4: What are the decomposition products of magnesium chlorate and at what temperatures

do they form?

A4: Magnesium chlorate hexahydrate (Mg(ClO₃)₂·6H₂O) decomposes upon heating. At 35°C,

it begins to lose water to form the tetrahydrate. Further heating to 65°C yields the dihydrate. At

around 80°C, a basic salt is formed. If heated to 120°C, it decomposes into water, oxygen,

chlorine, and magnesium oxide.

Quantitative Data Summary
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Synthesis
Method

Reactant
Concentrati
ons

Temperatur
e (°C)

Other
Conditions

Reported
Yield

Reported
Purity

Barium

Chlorate +

Magnesium

Sulfate

1.0 mmol of

each in 20 ml

water[1]

Room

Temperature

Slow addition

with constant

stirring[1]

Not specified

High (suitable

for single

crystal

growth)[1]

Electrolysis of

Magnesium

Chloride

Saturated

Solution
~70

Current

density: ~200

mA/cm², pH

control

Not specified

Dependent

on

purification

Magnesium

Chloride +

Sodium

Chlorate

NaClO₃: 550-

670 g/L,

NaCl: 40-100

g/L

95-100

Addition of

0.8-11 g/L

Na₂CO₃[3]

~80-88% (as

defoliant)[3]

~80-88% (as

defoliant)[3]

Experimental Protocols
Synthesis of Magnesium Chlorate Hexahydrate via Double Displacement

This protocol is adapted from the work of Kossev et al. (2013).[1]

Preparation of Reactant Solutions:

Dissolve 0.322 g (1.0 mmol) of barium chlorate monohydrate in 20 ml of distilled water in a

50 ml beaker.

Dissolve 0.246 g (1.0 mmol) of magnesium sulfate heptahydrate in 20 ml of distilled water

in a separate 50 ml beaker.

Reaction:

Slowly add the magnesium sulfate solution to the barium chlorate solution while constantly

stirring. A white precipitate of barium sulfate will form.
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Separation:

Continue stirring the mixture for three hours.

Separate the barium sulfate precipitate by centrifuging the mixture for 30 minutes at 5000

rpm.

Carefully decant the supernatant containing the dissolved magnesium chlorate into a

clean flask.

Crystallization:

Concentrate the supernatant using a rotary evaporator.

Recrystallize the obtained magnesium chlorate from 5 ml of ethanol.

Alternatively, grow colorless single crystals of magnesium chlorate hexahydrate by slow

evaporation of the aqueous solution at room temperature.[1]

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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